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Compound of Interest

Compound Name: Captan-d6

Cat. No.: B15565400

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety data, handling precautions, and
toxicological profile of Captan-d6 (CAS No. 1330190-00-5). This isotopically labeled analogue
of Captan is primarily used as an internal standard in analytical chemistry, particularly for
guantification by GC- or LC-MS.[1] Given its application in sensitive laboratory environments, a
thorough understanding of its safe handling is paramount.

Section 1: Safety Data Sheet (SDS) Summary

Captan-d6 is a deuterated form of Captan, a non-systemic fungicide.[2][3] While the
deuteration may slightly alter some physical properties, the toxicological and hazardous
characteristics are generally considered equivalent to its non-labeled counterpart for the
purposes of a safety assessment. Captan-d6 is typically supplied as a solid or in a solvent
solution, such as acetonitrile or acetone.[4][5]

Hazard Identification

Captan-d6 is classified as a hazardous substance. The primary hazards are associated with its
potential carcinogenicity, severe eye irritation, and skin sensitization.[6][7]

GHS Classification:

» Acute Toxicity, Inhalation (Category 3 or 4)[4][6]
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Serious Eye Damage/Eye Irritation (Category 1 or 2)[4][6][7]

Skin Sensitization (Category 1)[6][7]

Carcinogenicity (Category 2)[6][7]

Hazardous to the Aquatic Environment, Acute Hazard (Category 1)[6][7]

Flammable Liquids (Category 2) - This applies when dissolved in a flammable solvent like
acetonitrile.[4]

Signal Word: Danger[4][6]

Hazard Statements:

H225: Highly flammable liquid and vapour (if in flammable solvent).[4]
H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled.[4]
H317: May cause an allergic skin reaction.[6][7]

H318: Causes serious eye damage.[6][7]

H331: Toxic if inhaled.[6][8]

H351: Suspected of causing cancer.[6][8]

H400: Very toxic to aquatic life.[6][8]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Captan-dé6.
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Property Value Source
Molecular Formula CoH2D6CIzNO2S [1][6]
Molecular Weight 306.63 g/mol [2][41[6]
CAS Number 1330190-00-5 [1][2114]
Appearance White to light yellow o1f6]
solid/powder

Purity >98-99% deuterated forms [1][6]
Boiling Point 314.2 £ 52.0 °C at 760 mmHg 9]
Flash Point 143.8 + 30.7 °C [9]
Density 1.6 +£0.1 g/cm3 [9]

Vapor Pressure

73.18 hPa at 15°C; 121.44
hPa at 25°C (for Acetonitrile

solution)

[4]

Solubility

Chloroform, Ethyl Acetate,
Methanol (Slightly soluble)

[1]

Toxicological Information

The toxicological profile of Captan provides a basis for assessing the risks of Captan-d6.
Captan is classified by the EPA as "likely to be carcinogenic to humans" under specific
conditions of prolonged, high-level exposure that cause cell damage and regeneration.[10] It is
not considered carcinogenic via skin contact due to very low dermal penetration.[10]
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Toxicity Metric Value/Observation Source

Harmful if swallowed (Category

Acute Oral Toxicity 2 [4]
o Harmful in contact with skin
Acute Dermal Toxicity [4]
(Category 4)

) . Toxic or harmful if inhaled
Acute Inhalation Toxicity [41[6]
(Category 3 or 4)

o Causes serious eye damage
Eye Irritation [6][7][10]
(Category 1)

Skin Irritation Not a skin irritant (Category IV)  [10]

Skin Sensitization Moderate skin sensitizer [71[10]

o May cause mutations (genetic
utagenicity
Mut t n | [11]
changes

Exposure Limits

Occupational exposure limits have been established for Captan and should be applied to work
with Captan-d6.

Organization Limit Type Value
NIOSH REL (10-hr TWA) 5 mg/m3
ACGIH TLV (8-hr TWA) 5 mg/m3 (inhalable fraction)

Section 2: Handling Precautions and Protocols

Strict adherence to safety protocols is mandatory when handling Captan-d6.

Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[8][12]
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« If working with solutions, ensure all sources of ignition are removed, as solvents like
acetonitrile are highly flammable.[4]

e An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
» Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][12]

« Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber) inspected before
use. Wear a protective lab coat.[4][12]

» Respiratory Protection: If working outside a fume hood or with the solid powder where dust
may be generated, use a NIOSH-approved respirator.[3]

Safe Handling and Storage

» Handling: Avoid contact with skin, eyes, and clothing. Avoid inhalation of vapor, mist, or dust.
[12] Do not eat, drink, or smoke in the work area.[4] Wash hands thoroughly after handling.
[12]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4] If
dissolved in a flammable solvent, store in a flammable liquids cabinet. Recommended
storage temperature is 4°C.[4] Store locked up.[8]

Section 3: Emergency Procedures
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[4][12]

o Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of
water. Consult a physician.[4][12]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek immediate medical attention.[4][8]
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 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[4][12]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4][12]

o Specific Hazards: Hazardous decomposition products may include carbon oxides.[12]

» Firefighter Protection: Wear a self-contained breathing apparatus (SCBA) for firefighting if
necessary.[4][12]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Evacuate personnel to safe
areas. Ensure adequate ventilation and remove all sources of ignition.[4]

e Environmental Precautions: Prevent further leakage or spillage. Do not let the product enter
drains or watercourses.[4][8]

e Containment and Cleanup: For liquid spills, contain the spillage and collect with an
electrically protected vacuum cleaner or by wet-brushing. For solid spills, soak up with inert
absorbent material. Place in a suitable, closed container for disposal according to local
regulations.[4][12]

Section 4: Experimental Protocols and
Methodologies

The search results reference toxicological studies on Captan but do not provide detailed
experimental protocols. For instance, studies have demonstrated that Captan can induce
chromosomal aberrations in mouse bone marrow and testicular cells and may cause a skin
allergy.[1][11] Another study on alfalfa leafcutting bees involved topical application or dietary
administration to assess survival rates.[1] Researchers planning similar studies should consult
peer-reviewed toxicological literature and established guidelines from organizations like the
OECD (Organisation for Economic Co-operation and Development) for detailed methodologies
on assays such as skin sensitization, mutagenicity, and acute toxicity testing.
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Section 5: Visualized Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely handling Captan-d6 in a
laboratory setting.
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Caption: Logical workflow for the safe handling of Captan-dé6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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